Cas no 1530785-87-5 (3-(1,1,1-trifluoropropan-2-yl)oxypropane-1-sulfonyl chloride)

• Product Name: 3-(1,1,1-trifluoropropan-2-yl)oxypropane-1-sulfonyl chloride
• CAS No: 1530785-87-5
• MF: C₆H₁₀ClF₃O₃S
• MW: 254.655010700226
• CID: 5210010
• PubChem ID: 66277479
• Update Time: 2025-06-12

3-(1,1,1-trifluoropropan-2-yl)oxypropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonyl chloride, 3-(2,2,2-trifluoro-1-methylethoxy)-
• 3-((1,1,1-Trifluoropropan-2-yl)oxy)propane-1-sulfonyl chloride
• 3-(1,1,1-trifluoropropan-2-yl)oxypropane-1-sulfonyl chloride

• Inchi： 1S/C6H10ClF3O3S/c1-5(6(8,9)10)13-3-2-4-14(7,11)12/h5H,2-4H2,1H3
• InChI Key： MLKCJMUSHZNYQZ-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)CCOC(C)C(F)(F)F

Additional information on 3-(1,1,1-trifluoropropan-2-yl)oxypropane-1-sulfonyl chloride

Recent Advances in the Application of 3-(1,1,1-trifluoropropan-2-yl)oxypropane-1-sulfonyl chloride (CAS: 1530785-87-5) in Chemical Biology and Pharmaceutical Research

The compound 3-(1,1,1-trifluoropropan-2-yl)oxypropane-1-sulfonyl chloride (CAS: 1530785-87-5) has recently emerged as a versatile reagent in chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its trifluoropropoxy moiety, has demonstrated significant potential in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and covalent protein modifiers. Recent studies have highlighted its utility in the construction of sulfonamide-based pharmacophores, which are increasingly recognized for their role in drug discovery and chemical probe design.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 1530785-87-5 as a key intermediate in the synthesis of novel covalent kinase inhibitors. The researchers leveraged the electrophilic reactivity of the sulfonyl chloride group to target cysteine residues in the ATP-binding pocket of various kinases, resulting in compounds with improved selectivity profiles. The trifluoropropoxy group was found to contribute significantly to the pharmacokinetic properties of the final inhibitors, enhancing membrane permeability and metabolic stability.

In parallel developments, research teams have employed 3-(1,1,1-trifluoropropan-2-yl)oxypropane-1-sulfonyl chloride as a building block for PROTAC (Proteolysis Targeting Chimera) molecules. A notable 2024 publication in ACS Chemical Biology demonstrated its incorporation into heterobifunctional degraders targeting bromodomain-containing proteins. The compound's ability to serve as a linker between target-binding and E3 ligase-recruiting moieties while maintaining favorable physicochemical properties has opened new avenues in targeted protein degradation strategies.

The synthetic applications of 1530785-87-5 have also expanded to include peptide modification chemistry. Recent work published in Chemical Communications (2024) detailed its use in the site-specific sulfonylation of lysine residues, enabling the development of stable antibody-drug conjugates with improved homogeneity. The trifluoropropyl group was shown to confer enhanced stability to the resulting sulfonamide linkage under physiological conditions, addressing a key challenge in bioconjugation chemistry.

From a safety and handling perspective, updated material safety data sheets (2024 revisions) emphasize the need for careful handling of 3-(1,1,1-trifluoropropan-2-yl)oxypropane-1-sulfonyl chloride due to its moisture sensitivity and potential for exothermic reactions with nucleophiles. However, improved synthetic protocols have been developed that allow for its controlled use at scale, as reported in recent process chemistry literature.

Looking forward, the unique combination of reactivity and physicochemical properties offered by 1530785-87-5 continues to inspire innovative applications across multiple therapeutic areas. Ongoing research suggests potential utility in the development of next-generation covalent inhibitors for challenging targets, including those involved in protein-protein interactions. The compound's versatility and the growing understanding of its structure-activity relationships position it as a valuable tool in modern medicinal chemistry and chemical biology research.